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Compound of Interest

Compound Name: 3-Bromothioanisole

Cat. No.: B020505

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development on the physical and chemical properties of 3-
Bromothioanisole. The information presented herein is curated to provide not only
foundational data but also practical insights into its synthesis, purification, and handling.

Introduction to 3-Bromothioanisole

3-Bromothioanisole, with the CAS number 33733-73-2, is an organic compound featuring a
bromine atom and a thioether functional group attached to a benzene ring at the meta position
relative to each other.[1] This structural arrangement makes it a versatile intermediate in
organic synthesis, particularly in the construction of complex molecules for pharmaceuticals
and advanced materials.[2] Its utility is prominent in organometallic reactions such as Suzuki-
Miyaura coupling and Buchwald-Hartwig amination, which are fundamental for creating carbon-
carbon and carbon-heteroatom bonds.[2] This compound is typically a colorless to pale yellow
liquid with a distinct odor.[1][3]

Key Identifiers:
e Chemical Name: 1-Bromo-3-(methylthio)benzene[4]
» Synonyms: m-Bromothioanisole, 3-Bromophenyl methyl sulfide[5][6]

e Molecular Formula: C7H7BrS[5]
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e Molecular Weight: 203.10 g/mol [7]

Core Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Bromothioanisole is presented in
the table below. This data is essential for its application in experimental design and process
development.

Property Value Source(s)

Clear, colorless to pale yellow
Appearance . [31[8]
or pale orange liquid

Molecular Weight 203.10 g/mol [7119]
Density 1.51 g/mL at 25 °C [31[5][6]
Boiling Point 124-125 °C at 10 mmHg [3][5]I6]
Melting Point 18-20 °C [3]
Refractive Index n20/D 1.628 [31[5][6]
Flash Point >110 °C (>230 °F) - closed cup  [3][5]

Soluble in organic solvents
N such as chloroform and ethyl
Solubility o o [1][6]
acetate; limited solubility in

water.

Vapor Pressure 0.007 mmHg at 25 °C [3]

Synthesis and Purification of 3-Bromothioanisole

The synthesis of 3-Bromothioanisole can be achieved through various methods. A common
approach involves the reaction of a brominated precursor with a methylthiolating agent. The
causality behind the experimental choices lies in the reactivity of the starting materials and the
stability of the desired product.
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Experimental Protocol: Synthesis from 3-
Bromophenylboronic Acid

A representative method for the synthesis of 3-Bromothioanisole involves the reaction of 3-
bromophenylboronic acid with dimethyl disulfide.[6]

Step-by-Step Methodology:

e To a sealed tube, add 3-bromophenylboronic acid (1.0 mmol), dimethyl disulfide (2.0 mmol),
di-tert-butyl peroxide (DTBP, 3.0 mmol), and acetonitrile (CH3CN, 2.0 mL).[6]

e The reaction mixture is then stirred at 120 °C for 12 hours in the air.[6]
o Upon completion, the reaction is cooled to room temperature.[6]

o The mixture is diluted with deionized water (5 mL) and extracted with ethyl acetate (EtOAc, 4
X 10 mL).[6]

» The organic phases are combined, washed with saturated saline (3 x 10 mL), and dried over
anhydrous magnesium sulfate (MgSOa).[6]

e The solvent is removed under reduced pressure to yield the crude product.[6]

Purification Protocol: Silica Gel Column
Chromatography

The crude 3-Bromothioanisole is purified by silica gel column chromatography.[6]

The crude product is loaded onto a silica gel column.

o Elution is performed using a mixture of ethyl acetate and hexane, with a gradient of ethyl
acetate (v/v = 1:100 to 1:30).[6]

e Fractions are collected and analyzed (e.g., by TLC) to identify those containing the pure
product.

e The solvent from the combined pure fractions is evaporated to yield purified 3-
Bromothioanisole.[6]
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Synthesis Workflow Diagram

Reagents: Workup:

- 3-Bromophenylboronic acid | | - = . Cooland process - Dilute with H20
- Dimethyl disulfide - Extract with EtOAc

- Di-tert-butyl peroxide - Wash with brine

- Acetonitrile - Dry over MgSOa

Purification:
Silica Gel Column Chromatography

Click to download full resolution via product page
Caption: Synthesis workflow for 3-Bromothioanisole.

Spectroscopic Analysis

The characterization of 3-Bromothioanisole is typically performed using standard
spectroscopic techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
structure of the molecule. Spectral data can be found in databases such as SpectraBase.[7]

« Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups
present in the molecule.[7][10]

o Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and
fragmentation pattern of the compound.[7]

Safety and Handling
3-Bromothioanisole is an irritant and requires careful handling to avoid exposure.

o Hazard Statements: Causes skin irritation, serious eye irritation, and may cause respiratory
irritation.[3][7]

o Precautionary Measures:
o Avoid breathing vapor.[3]

o Avoid contact with skin and eyes.[3]
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o Wear suitable personal protective equipment (PPE), including gloves, eye shields, and a
respirator.[3]

o In case of contact with eyes, rinse immediately with plenty of water and seek medical
advice.[3]

o Storage: Keep in a dark place under an inert atmosphere at room temperature.[3][6] It is
classified as a combustible liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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